Cas no 2248304-23-4 (5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate)

• Product Name: 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate
• CAS No: 2248304-23-4
• MF: C₂₀H₁₄N₂O₆
• MW: 378.334965229034
• CID: 6458602
• PubChem ID: 145711596
• Update Time: 2025-07-02

5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522707
• 2248304-23-4
• 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate
• 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate

• Inchi： 1S/C20H14N2O6/c1-2-27-20(26)16-10-12-9-11(7-8-15(12)21-16)19(25)28-22-17(23)13-5-3-4-6-14(13)18(22)24/h3-10,21H,2H2,1H3
• InChI Key： MQYGWXAVCLVZSL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)C=C(C(=O)OCC)N2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.08518617g/mol
• Monoisotopic Mass: 378.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Additional information on 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate

Recent Advances in the Study of 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate (CAS: 2248304-23-4)

The compound 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate (CAS: 2248304-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate, which serves as a key intermediate in the preparation of various biologically active molecules. The compound's indole core, coupled with the dioxoisoindolin moiety, offers a promising scaffold for the development of novel inhibitors targeting specific enzymes or signaling pathways. Researchers have successfully employed this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate exhibit moderate to strong inhibitory effects against certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve interference with cell cycle progression and induction of apoptosis, although the exact molecular targets remain under investigation. These findings suggest that further optimization of this compound could lead to the development of more potent and selective anticancer agents.

From a structural perspective, the presence of both the indole and phthalimide (dioxoisoindolin) groups in 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate provides multiple sites for chemical modification, allowing for the generation of diverse analogs with potentially improved pharmacological properties. Recent computational studies have explored the structure-activity relationships of these analogs, identifying key structural features that contribute to their biological activity. These insights are invaluable for the rational design of next-generation compounds based on this scaffold.

Looking ahead, researchers are particularly interested in exploring the potential of 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate in combination therapies and targeted drug delivery systems. The compound's chemical properties make it amenable to conjugation with various targeting moieties, which could enhance its specificity and reduce off-target effects. Additionally, ongoing studies are investigating its potential applications in other therapeutic areas beyond oncology, including neurodegenerative diseases and infectious diseases.

In conclusion, 5-(1,3-Dioxoisoindolin-2-yl) 2-ethyl 1H-indole-2,5-dicarboxylate represents a promising chemical entity with diverse applications in drug discovery and development. While significant progress has been made in understanding its properties and potential uses, further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential. The continued exploration of this compound and its derivatives is expected to yield valuable insights that could contribute to the development of novel therapeutic agents in the coming years.